Cas no 857425-57-1 (1-Pyrrolidineacetic acid, 2-carboxy--alpha--methyl-5-oxo-)
857425-57-1 structure
Product Name:1-Pyrrolidineacetic acid, 2-carboxy--alpha--methyl-5-oxo-
CAS No:857425-57-1
MF:C8H11NO5
MW:201.176642656326
CID:717733
Update Time:2023-03-28
1-Pyrrolidineacetic acid, 2-carboxy--alpha--methyl-5-oxo- Chemical and Physical Properties
Names and Identifiers
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- 1-Pyrrolidineaceticacid, 2-carboxy-a-methyl-5-oxo-
- 1-Pyrrolidineacetic acid, 2-carboxy--alpha--methyl-5-oxo-
- 1-Pyrrolidineacetic acid, 2-carboxy--alpha--methyl-5-oxo-
- 1-Pyrrolidineacetic acid, 2-carboxy-α-methyl-5-oxo-
- 1-(1-Carboxyethyl)-5-oxopyrrolidine-2-carboxylic acid
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- Inchi: 1S/C8H11NO5/c1-4(7(11)12)9-5(8(13)14)2-3-6(9)10/h4-5H,2-3H2,1H3,(H,11,12)(H,13,14)
- InChI Key: SMNZRNHRKMEAHH-UHFFFAOYSA-N
- SMILES: N1(C(C)C(O)=O)C(=O)CCC1C(O)=O
Computed Properties
- Exact Mass: 201.064
- Monoisotopic Mass: 201.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94.9A^2
1-Pyrrolidineacetic acid, 2-carboxy--alpha--methyl-5-oxo- Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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Yanyun Wang,Huijun Ma,Galong Li,Fei Gao,Mingli Peng,Hai Ming Fan Nanoscale Horiz., 2019,4, 1450-1459
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